Cas no 2172068-12-9 (tert-butyl N-({5-(3-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate)

• Product Name: tert-butyl N-({5-(3-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• CAS No: 2172068-12-9
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 6241363
• PubChem ID: 165786014
• Update Time: 2025-06-12

tert-butyl N-({5-(3-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({5-(3-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate
• 2172068-12-9
• EN300-1591828
• tert-butyl N-({5-[(3-hydroxybutyl)amino]-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate

• Inchi： 1S/C18H28N2O4/c1-12(21)7-8-19-14-5-6-16-13(9-14)10-15(23-16)11-20-17(22)24-18(2,3)4/h5-6,9,12,15,19,21H,7-8,10-11H2,1-4H3,(H,20,22)
• InChI Key： ZUBPPKTUTGILOT-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC1CNC(=O)OC(C)(C)C)NCCC(C)O

Computed Properties

• Exact Mass: 336.20490738g/mol
• Monoisotopic Mass: 336.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-({5-(3-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate

Recent Advances in the Study of tert-butyl N-({5-(3-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS: 2172068-12-9)

The compound tert-butyl N-({5-(3-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS: 2172068-12-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzofuran scaffold and carbamate functionality, has shown promising potential in various therapeutic applications, including neurodegenerative diseases and cancer. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its pharmacokinetic properties.

One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways involved in neuroinflammation. In vitro studies have demonstrated that tert-butyl N-({5-(3-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate exhibits inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its structural features have been optimized to enhance blood-brain barrier permeability, a critical factor for central nervous system-targeted therapies.

Another area of interest is the compound's role in cancer therapy. Preliminary data indicate that tert-butyl N-({5-(3-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate can induce apoptosis in certain cancer cell lines by targeting specific signaling pathways. Researchers have also explored its synergistic effects with existing chemotherapeutic agents, highlighting its potential as an adjunct therapy. However, further in vivo studies are required to validate these findings and assess any potential side effects.

The synthetic route for tert-butyl N-({5-(3-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate has been refined to improve yield and purity. Recent publications describe a multi-step synthesis involving key intermediates such as 2,3-dihydro-1-benzofuran derivatives and tert-butyl carbamate. Advances in catalytic methods have also been reported, enabling more efficient and environmentally friendly production processes. These developments are crucial for scaling up production for preclinical and clinical studies.

In conclusion, tert-butyl N-({5-(3-hydroxybutyl)amino-2,3-dihydro-1-benzofuran-2-yl}methyl)carbamate (CAS: 2172068-12-9) represents a promising candidate for further development in both neurodegenerative and oncological applications. Ongoing research aims to fully characterize its pharmacological profile and explore its therapeutic potential in more complex biological systems. The compound's unique structural and functional properties position it as a valuable tool for advancing our understanding of disease mechanisms and developing novel treatments.